Cas no 1177215-28-9 (1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile
• CAS No: 1177215-28-9
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• MDL: MFCD11845720
• CID: 4683589
• Update Time: 2025-05-19

1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-PHENYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBONITRILE
• SBB097832
• 1-(4-chlorophenyl)-3,5-dimethylpyrazole-4-carbonitrile
• 1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile
• 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile

• MDL： MFCD11845720
• Inchi： 1S/C12H10ClN3/c1-8-12(7-14)9(2)16(15-8)11-5-3-10(13)4-6-11/h3-6H,1-2H3
• InChI Key： SODUIYOZBUSEFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C#N)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile

Research Brief on 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile (CAS: 1177215-28-9)

1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile (CAS: 1177215-28-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate or active moiety in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective kinase inhibitor. The research demonstrated that 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile exhibits high binding affinity to specific tyrosine kinases, suggesting its potential as a scaffold for targeted cancer therapies. Molecular docking simulations and in vitro assays revealed promising inhibitory activity against tumor cell lines, with IC50 values in the low micromolar range.

In the context of antimicrobial applications, a recent European Journal of Medicinal Chemistry publication (2024) highlighted the compound's structural versatility. Researchers modified the pyrazole core to enhance its antibacterial properties, resulting in derivatives with potent activity against multidrug-resistant Gram-positive bacteria. The study emphasized the importance of the 4-chlorophenyl group at position 1 and the nitrile moiety at position 4 for maintaining antimicrobial efficacy.

From a synthetic chemistry perspective, advancements in the preparation of 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile have been reported. A 2023 Organic Process Research & Development article described an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for preclinical studies.

Pharmacokinetic studies of related pyrazole derivatives suggest that 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile may possess favorable drug-like properties. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate moderate solubility and permeability, with potential for oral bioavailability. However, further in vivo studies are needed to fully characterize its metabolic stability and toxicity profile.

The compound's crystal structure has been recently elucidated through X-ray diffraction analysis, providing valuable insights into its molecular conformation and potential interaction sites. This structural information, published in Acta Crystallographica Section E (2024), serves as a foundation for structure-activity relationship (SAR) studies and rational drug design efforts targeting this chemical scaffold.

Emerging research directions include exploring the compound's potential in combination therapies and as a building block for PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a warhead in targeted protein degradation strategies is currently under investigation by several research groups, with preliminary results expected in late 2024.

In conclusion, 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbonitrile (CAS: 1177215-28-9) represents a versatile chemical entity with multiple therapeutic applications. Ongoing research continues to uncover its potential across various disease areas, while advancements in synthetic methodologies improve its accessibility for further pharmacological exploration.